Cas no 540734-36-9 (1-(chloromethyl)-2-(propan-2-yloxy)benzene)

• Product Name: 1-(chloromethyl)-2-(propan-2-yloxy)benzene
• CAS No: 540734-36-9
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 355624
• PubChem ID: 12071260
• Update Time: 2025-04-19

1-(chloromethyl)-2-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-2-(1-methylethoxy)-
• 1-(chloromethyl)-2-propan-2-yloxybenzene
• 1-(chloromethyl)-2-(propan-2-yloxy)benzene
• 1-(chloromethyl)-2-isopropoxybenzene
• 1-chloromethyl-2-isopropoxy-benzene
• 4-isopropoxybenzyl chloride
• AC1Q1QM3
• AG-B-79371
• CTK1F9633
• SureCN3155854
• A829942
• SCHEMBL3155854
• EN300-51512
• 540734-36-9
• 1-(chloromethyl)-2-propan-2-yloxy-benzene
• XGMOUOKJHCYSDS-UHFFFAOYSA-N
• DTXSID10476974

• Inchi： 1S/C10H13ClO/c1-8(2)12-10-6-4-3-5-9(10)7-11/h3-6,8H,7H2,1-2H3
• InChI Key： XGMOUOKJHCYSDS-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=CC=1OC(C)C

Computed Properties

• Exact Mass: 184.06559
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides